Cas no 331253-68-0 (4-Formylphenyl naphthalene-1-carboxylate)

• Product Name: 4-Formylphenyl naphthalene-1-carboxylate
• CAS No: 331253-68-0
• MF: C₁₈H₁₂O₃
• MW: 276.286085128784
• MDL: MFCD00581828
• CID: 3048574
• PubChem ID: 593269
• Update Time: 2025-06-26

4-Formylphenyl naphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Formylphenyl 1-naphthoate
• Oprea1_462332
• 331253-68-0
• Oprea1_633852
• CS-0316167
• Naphthalene-1-carboxylic acid 4-formyl-phenyl ester
• (4-formylphenyl) naphthalene-1-carboxylate
• 4-Formylphenyl1-naphthoate
• ALBB-001458
• STK008064
• AKOS000290749
• G73074
• KLURIIXZCMFZTJ-UHFFFAOYSA-N
• 4-Formylphenyl 1-naphthoate #
• MFCD00581828
• BBL015516
• AG-690/33360001
• 4-formylphenyl naphthalene-1-carboxylate
• VS-04947
• 4-Formylphenyl naphthalene-1-carboxylate

• MDL： MFCD00581828
• Inchi： 1S/C18H12O3/c19-12-13-8-10-15(11-9-13)21-18(20)17-7-3-5-14-4-1-2-6-16(14)17/h1-12H
• InChI Key： KLURIIXZCMFZTJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)C(C1=CC=CC2=CC=CC=C21)=O

Computed Properties

• Exact Mass: 276.078644241g/mol
• Monoisotopic Mass: 276.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 43.4Ų

4-Formylphenyl naphthalene-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Formylphenyl naphthalene-1-carboxylate

Comprehensive Guide to 4-Formylphenyl naphthalene-1-carboxylate (CAS No. 331253-68-0): Properties, Applications, and Industry Insights

4-Formylphenyl naphthalene-1-carboxylate (CAS No. 331253-68-0) is an advanced organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This aromatic ester, featuring a naphthalene core and a formylphenyl group, is widely studied for its potential in material science, pharmaceuticals, and specialty chemicals. Researchers and industry professionals are increasingly exploring its properties to address challenges in high-performance materials and molecular design.

The compound's CAS No. 331253-68-0 serves as a critical identifier in chemical databases, ensuring accurate classification and regulatory compliance. Its naphthalene-1-carboxylate moiety contributes to its thermal stability and optical properties, making it a candidate for OLED materials and liquid crystal displays (LCDs). Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

In pharmaceutical research, 4-Formylphenyl naphthalene-1-carboxylate is investigated as a potential intermediate for drug discovery. Its formyl group offers reactivity for further derivatization, enabling the development of novel bioactive molecules. Questions frequently searched in academic circles include: "How does the steric hindrance of the naphthalene ring affect its reactivity?" or "What are the latest catalytic methods for its synthesis?" These queries reflect the compound's relevance in cutting-edge research.

From an industrial perspective, the demand for specialty esters like 4-Formylphenyl naphthalene-1-carboxylate is rising due to their role in polymer additives and coatings. Its ability to enhance UV resistance and mechanical strength makes it valuable in automotive and aerospace applications. SEO-optimized terms such as "naphthalene carboxylate derivatives" and "high-temperature stable esters" are often associated with this compound, highlighting its commercial importance.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 331253-68-0, ensuring purity and performance consistency. As AI-driven computational chemistry advances, predictive models are being developed to explore its structure-activity relationships, further accelerating innovation. This intersection of experimental and theoretical approaches positions the compound as a focal point in modern materials informatics.

In conclusion, 4-Formylphenyl naphthalene-1-carboxylate exemplifies the synergy between fundamental research and industrial innovation. Its multifaceted applications—from electronic materials to pharmaceutical intermediates—underscore its growing prominence. As sustainability and efficiency dominate scientific discourse, this compound will likely remain a key subject in journals, patents, and R&D initiatives worldwide.